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Compound of Interest

Compound Name:
(3-Chloro-2,4-

dimethoxyphenyl)boronic acid

CAS No.: 750585-61-6

Cat. No.: B2522582

Get Quote

(3-Chloro-2,4-dimethoxyphenyl)boronic acid is a substituted arylboronic acid, a class of

compounds that has become indispensable in modern organic synthesis. Its utility, primarily as

a coupling partner in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura

reaction, allows for the efficient formation of carbon-carbon bonds. This capability makes it a

valuable building block for synthesizing complex molecules in pharmaceuticals, agrochemicals,

and materials science.

However, the reactivity that makes this compound a powerful synthetic tool also necessitates a

thorough understanding of its potential hazards. This guide, intended for researchers, chemists,

and drug development professionals, provides a comprehensive overview of the safety

considerations, handling protocols, and emergency procedures associated with (3-Chloro-2,4-
dimethoxyphenyl)boronic acid. By grounding our procedures in a clear understanding of the

material's properties, we can ensure its safe and effective use in the laboratory. This document

moves beyond a simple recitation of safety data sheet (SDS) points, offering a practical, in-

depth perspective rooted in established laboratory safety principles and data from structurally

related compounds.
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Section 1: Compound Identification and
Physicochemical Properties
A precise understanding of a chemical's identity and physical properties is the foundation of its

safe handling. These data inform storage conditions, predict its behavior under various

laboratory conditions, and are critical for risk assessment.

Property Data Source

Chemical Name
(3-Chloro-2,4-

dimethoxyphenyl)boronic acid
N/A

CAS Number 944129-05-9 [1]

Molecular Formula C₈H₁₀BClO₄ [2]

Molecular Weight 216.43 g/mol [2]

Physical Form Solid [2]

Melting Point

Data not available; however,

similar compounds like 3-

Chloro-4-

methoxyphenylboronic acid

have a melting point of 238-

242 °C.

N/A

Solubility

While specific data is

unavailable, related

compounds like 3,4-

Dimethoxyphenylboronic acid

have a water solubility of 25

g/L.[3]

N/A

Incompatible Materials

Strong oxidizing agents, acids,

acid chlorides, and acid

anhydrides.[3][4]

N/A
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Section 2: Hazard Identification and GHS
Classification
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

and data from analogous substituted phenylboronic acids, (3-Chloro-2,4-
dimethoxyphenyl)boronic acid should be handled as a hazardous substance. The primary

risks are associated with irritation to the skin, eyes, and respiratory system.

GHS Classification Hazard Statement GHS Pictogram
Precautionary
Codes

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed.[2]

GHS07 (Exclamation

Mark)

P264, P270,

P301+P312, P330,

P501

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation.[3][5]

GHS07 (Exclamation

Mark)

P264, P280,

P302+P352,

P332+P313,

P362+P364

Serious Eye

Damage/Irritation

(Category 2)

H319: Causes serious

eye irritation.[3][5]

GHS07 (Exclamation

Mark)

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation.[5]

GHS07 (Exclamation

Mark)

P261, P271,

P304+P340, P312,

P403+P233, P405

Note: The GHS classification is inferred from structurally similar compounds. Always consult

the specific Safety Data Sheet provided by the supplier.

Section 3: Risk Mitigation and Safe Handling
Protocols
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A proactive approach to risk mitigation involves a combination of engineering controls,

appropriate personal protective equipment (PPE), and standardized handling procedures. The

causality behind these protocols is to minimize all potential routes of exposure—inhalation,

dermal contact, and ingestion.

Engineering Controls & Personal Protective Equipment
(PPE)

Primary Engineering Control: All manipulations of solid (3-Chloro-2,4-
dimethoxyphenyl)boronic acid that could generate dust, such as weighing or transferring,

must be performed inside a certified chemical fume hood. This prevents inhalation of

airborne particles.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166

(EU) or OSHA's 29 CFR 1910.133 standards.[3] Standard safety glasses do not provide a

sufficient seal.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[6] Gloves must be

inspected for integrity before use and changed immediately if contaminated.

Respiratory Protection: For situations where a fume hood is not available or during a large

spill cleanup, a respirator with an appropriate particulate filter (e.g., N95 or P2/P3) may be

necessary.[4]

Step-by-Step Solid Handling Protocol
Preparation: Cordon off the work area. Ensure the chemical fume hood is operational and

the sash is at the appropriate working height. Assemble all necessary equipment (spatulas,

weigh boats, glassware) within the hood.

Don PPE: Put on a lab coat, chemical safety goggles, and appropriate gloves.

Transfer: Retrieve the container from its storage location. Inside the fume hood, carefully

open the container. Use a clean spatula to transfer the desired amount of the solid to a tared

weigh boat or directly into the reaction vessel.
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Avoid Dust Generation: Perform all transfers slowly and deliberately to minimize the creation

of airborne dust. Do not "drop" or "pour" the solid from a height.

Secure and Clean: Securely close the main container.[3] Clean any residual solid from the

spatula and work surface using a cloth lightly dampened with an appropriate solvent (e.g.,

isopropanol), and dispose of it as hazardous waste.

Doffing PPE: Remove gloves using the proper technique to avoid skin contact, followed by

the lab coat and goggles. Wash hands thoroughly with soap and water.[7]
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Workflow: Safe Handling of (3-Chloro-2,4-dimethoxyphenyl)boronic acid

Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup & Storage Phase

1. Designate Work Area
& Verify Fume Hood

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Weigh Compound Carefully

4. Transfer to Reaction Vessel

5. Securely Seal Container

6. Decontaminate Tools
& Work Surface

7. Dispose of Waste Properly

8. Return to Storage

9. Doff PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for solid arylboronic acids.
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Section 4: Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is crucial to minimizing

harm.

First-Aid Measures
Inhalation: If dust is inhaled, immediately move the affected person to fresh air.[3] If

breathing is difficult or if symptoms like coughing or wheezing persist, seek immediate

medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[3] If skin irritation occurs or persists,

get medical advice.[7]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[7] Never give

anything by mouth to an unconscious person. Call a physician or poison control center

immediately.[7]

Spill Response
Small Spill: For a small spill contained within a fume hood, carefully sweep up the solid

material, avoiding dust generation. Place it in a sealed, labeled container for hazardous

waste disposal. Clean the area with a damp cloth.

Large Spill: Evacuate the immediate area. Prevent unnecessary entry.[7] Wear appropriate

PPE, including respiratory protection. Cover the spill with an inert absorbent material to

prevent dust from becoming airborne. Collect the material into a suitable container for

disposal.[8] Ensure the area is well-ventilated during cleanup.
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Emergency Response Protocol for Exposure

Emergency Response Protocol for Exposure

Emergency Response Protocol for Exposure

Emergency Response Protocol for Exposure

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion
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Remove Contaminated Clothing;

Wash with Soap & Water (15+ min)
Rinse with Water (15+ min);

Remove Contact Lenses
Rinse Mouth;

Do NOT Induce Vomiting

Seek Medical Advice
if Irritation Persists

If symptoms persist

Seek Immediate
Medical Attention

Call Physician or
Poison Control Center
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Caption: Decision-making workflow for first-aid response.

Section 5: Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][9] The

rationale for requiring a dry environment is to prevent hydrolysis and the potential for boronic

acids to dehydrate and form cyclic anhydrides known as boroxines. Keep away from

incompatible materials such as strong oxidizing agents.[8]
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Disposal: All waste material, including empty containers and contaminated cleaning

materials, must be disposed of as hazardous waste in accordance with local, state, and

federal regulations.[10] Do not allow the product to enter drains or waterways.[11]

Section 6: Toxicological Profile (Inferred)
While specific toxicological data for (3-Chloro-2,4-dimethoxyphenyl)boronic acid is not

readily available, the toxicological profile can be inferred from its GHS classification, which is

based on data from analogous compounds.

Acute Effects: The primary acute effects are irritation. Inhalation of dust can irritate the

respiratory tract, leading to coughing and shortness of breath.[5] Direct contact causes

irritation to the skin and can cause serious irritation to the eyes.[3] Ingestion is expected to

be harmful.[2]

Chronic Effects: No information was found regarding the long-term or carcinogenic effects of

this specific compound. However, as with any laboratory chemical, chronic exposure should

be avoided by adhering to the handling protocols outlined in this guide. Some boric acid

compounds, in general, are classified with reproductive toxicity, but this is not consistently

noted for more complex arylboronic acids.[12][13]

Conclusion
(3-Chloro-2,4-dimethoxyphenyl)boronic acid is a valuable reagent whose utility in synthetic

chemistry is clear. Its potential hazards—primarily as an irritant and a substance harmful upon

ingestion—are manageable through a disciplined and informed approach to laboratory safety.

By implementing robust engineering controls, consistently using appropriate personal

protective equipment, and adhering to established protocols for handling, storage, and

disposal, researchers can confidently and safely leverage the synthetic power of this

compound. The foundation of laboratory safety is not the avoidance of useful reagents but the

thorough understanding and mitigation of their associated risks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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